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Compound of Interest |

Compound Name: (2S)-N'-Nitrosonornicotine-d4
CAS No.: 1426174-36-8
Cat. No.: B569268
Get Quote
. J

This document provides essential, in-depth guidance for the proper handling and disposal of
(2S)-N'-Nitrosonornicotine-d4. As a deuterated isotopologue of a known potent carcinogen,
this compound demands rigorous adherence to safety protocols to protect laboratory personnel
and the environment. This guide moves beyond a simple checklist, offering a procedural and
logical framework built on the principles of chemical safety and regulatory compliance.

Hazard Assessment and Core Compound
Characteristics

(2S)-N'-Nitrosonornicotine-d4 is the stable-isotope labeled version of N-Nitrosonornicotine
(NNN), a tobacco-specific nitrosamine.[1][2] The primary hazard associated with this compound
is not radiological but chemical. Deuterium (d4) is a stable, non-radioactive isotope of
hydrogen; therefore, its presence does not require radiological handling procedures.[3][4] The
disposal protocol is dictated entirely by the potent carcinogenicity and toxicity of the parent
NNN molecule.

NNN is reasonably anticipated to be a human carcinogen and has demonstrated mutagenic
activity.[1][5] It is classified as acutely toxic if swallowed.[6][7] Exposure can occur through
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ingestion, inhalation, or skin contact.[8] Therefore, all waste streams containing this compound,
regardless of concentration, must be treated as hazardous carcinogenic waste.

Table 1: Chemical and Hazard Identification

Property Description Source(s)

] (2S)-3-((1-nitroso-2-
Chemical Name o o [2]
pyrrolidinyl)-d4)pyridine

Synonyms NNN-d4 [2]
CAS Number 66148-19-4 [6]
Molecular Formula CoH7DaN3O [6]
Physical State Solid or yellow oll [6]119]

Acutely Toxic (Oral, Category

Primary Hazards 3), Carcinogen (Category [61[7]
1A/2)
_ Deuterium (d4) - Stable
Isotopic Label [1]
Isotope

The Disposal Workflow: A Self-Validating System

The foundation of safe disposal is a system that prevents exposure and ensures regulatory
compliance. This involves a multi-step process from the point of generation to final removal by
a certified hazardous waste contractor. It is illegal and dangerous to dispose of this chemical
down the drain or in regular trash.[10][11]

Mandatory Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn. This is a non-
negotiable minimum for protecting yourself from exposure.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK590783/
https://www.caymanchem.com/product/35604/n-prime-nitrosonornicotine-d4
https://www.caymanchem.com/product/35604/n-prime-nitrosonornicotine-d4
https://cdnisotopes.com/media/catalog/product/d/-/d-4141_2.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-4141_2.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-4141_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosonornicotine
https://cdnisotopes.com/media/catalog/product/d/-/d-4141_2.pdf
https://www.lgcstandards.com/medias/sys_master/root/h62/h43/11008923271198/SDS_TRC-N535002_ST-WB-MSDS-5166318-1-1-1/SDS-TRC-N535002-ST-WB-MSDS-5166318-1-1-1.PDF
https://www.medchemexpress.com/n-nitrosonornicotine-d4.html
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemically
resistant gloves. Double-

gloving is recommended.

Prevents dermal absorption.
Gloves must be inspected
before use and disposed of as
contaminated solid waste after

handling.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of
solutions containing the

compound.

Body Protection

A lab coat, fully buttoned.
Consider a chemically resistant

apron for bulk handling.

Prevents contamination of
personal clothing.
Contaminated lab coats must
be professionally laundered.
[12]

Respiratory

Required when handling the
solid compound outside of a
fume hood to prevent

inhalation of dusts.

NNN is toxic and carcinogenic;
airborne particles pose a

significant inhalation risk.

Step-by-Step Waste Segregation and Collection Protocol

Principle of Causality: The immediate segregation of waste at the point of generation is the

most critical step in preventing cross-contamination and ensuring the waste stream is correctly

identified for disposal. Mixing hazardous waste with non-hazardous waste is not only a

compliance violation but also needlessly increases the volume and cost of hazardous waste

disposal.[13]

« ldentify All Waste Streams:

o Grossly Contaminated Solids: This includes any remaining solid (2S)-N'-

Nitrosonornicotine-d4, weigh paper, and spatulas used for transfer.

o Trace Contaminated Solids: This category includes pipette tips, gloves, bench paper, and

any other disposable labware that has come into contact with the compound.
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o Contaminated Liquids: This includes unused solutions, solvent rinses from glassware, and
mobile phases from chromatographic analyses.

o Contaminated Sharps: Needles, syringes, and glass Pasteur pipettes must be segregated
into a dedicated, puncture-resistant sharps container.[14]

o Prepare Designated Waste Containers:

o Use only chemically compatible, leak-proof containers with secure, tight-fitting lids.[11] For
liquid waste, secondary containment (such as a larger bin or tray) is mandatory to contain
potential spills.[14]

o Clearly label each container before adding any waste. The label must include:

The words "HAZARDOUS WASTE"[13]

The full chemical name: (2S)-N'-Nitrosonornicotine-d4 (do not use abbreviations)[13]

An indication of the hazard: "Toxic," "Carcinogen"”

A list of all chemical components in the container, including solvents (e.g., "Methanol,"
"Acetonitrile").

The accumulation start date (the date the first drop of waste is added).
e Accumulate Waste:
o Keep all hazardous waste containers closed except when actively adding waste.[11]

o Store the waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory. This area should be under the direct control of lab personnel and away from
general lab traffic.[11][15]

o Never mix incompatible waste streams. For instance, do not mix acidic waste with basic
waste. While (2S)-N'-Nitrosonornicotine-d4 itself is unlikely to cause a violent reaction,
the solvents it is dissolved in might. A "no mixing" policy is the safest approach.[13]

o Arrange for Professional Disposal:
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o Hazardous waste disposal is highly regulated by state and federal laws, including the
EPA's Resource Conservation and Recovery Act (RCRA).[15]

o Contact your institution's Environmental Health & Safety (EH&S) department or a certified
hazardous waste disposal company to schedule a pickup.[13] Do not allow waste to
accumulate beyond regulatory limits (e.g., 55 gallons in an SAA, or for longer than
permitted by your site's generator status).[11][15]

Decontamination and Spill Management

Accidents happen, and a prepared response is critical to mitigating exposure.

Surface and Equipment Decontamination

For routine cleaning of glassware and surfaces, a multi-step rinse is effective.

« Initial Rinse: Rinse with the solvent used in the experiment (e.g., methanol, acetonitrile) to
remove the bulk of the compound. This rinseate must be collected as hazardous liquid
waste.

o Detergent Wash: Wash with a laboratory detergent and hot water.[16]
e Final Rinse: Rinse thoroughly with deionized water.

For chemical degradation of trace residues on equipment, procedures using aluminum-nickel
alloy and aqueous alkali have been shown to effectively reduce nitrosamines to less harmful
amines.[17][18] This method is suitable for decontaminating reaction vessels before they are
removed from a controlled area but is not a method for bulk waste disposal.[9]

Emergency Spill Protocol

In the event of a spill, immediate and correct action is required.[12]

o Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in
a poorly ventilated space.

e Secure the Area: Prevent entry to the spill area.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.epa.gov/sites/default/files/2016-01/documents/field_equipment_cleaning_and_decontamination_at_fec206_af.r3_1.pdf
https://www.semanticscholar.org/paper/Decontamination-and-disposal-of-nitrosoureas-and-Lunn-Sansone/62ab2112d2b558c91bcae5e385d4ee963aefd4e6
https://pubmed.ncbi.nlm.nih.gov/6831636/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosonornicotine
https://nj.gov/health/eoh/rtkweb/documents/fs/2900.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Don PPE: Before attempting any cleanup, don the full PPE listed in section 2.1.

o Contain and Absorb: For liquid spills, cover with an inert absorbent material such as
vermiculite, dry sand, or a chemical spill pillow.

o Collect Waste: Carefully scoop the absorbed material and any contaminated solids into a
designated hazardous waste container.

o Decontaminate: Clean the spill area using the surface decontamination procedure described
above.

e Report: Report the incident to your laboratory supervisor and EH&S department.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for managing waste streams
containing (2S)-N'-Nitrosonornicotine-d4.
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Caption: Decision workflow for segregating (2S)-N'-Nitrosonornicotine-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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